Cas no 192511-85-6 (2-Methyl-5-nitro-2,3-dihydrophthalazine-1,4-dione)

• Product Name: 2-Methyl-5-nitro-2,3-dihydrophthalazine-1,4-dione
• CAS No: 192511-85-6
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 2787617
• PubChem ID: 71347504
• Update Time: 2025-04-21

2-Methyl-5-nitro-2,3-dihydrophthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 192511-85-6
• DTXSID50773439
• 2-Methyl-5-nitro-2,3-dihydrophthalazine-1,4-dione

• Inchi： 1S/C9H7N3O4/c1-11-9(14)5-3-2-4-6(12(15)16)7(5)8(13)10-11/h2-4H,1H3,(H,10,13)
• InChI Key： GGYPGLCDXBGIIB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2C(NN1C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.04365571Da
• Monoisotopic Mass: 221.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.2Ų